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Compound of Interest

Compound Name: Diisopropyl malate

CAS No.: 6947-09-7

Cat. No.: B8812621

Get Quote

Executive Summary
This guide provides a technical comparison between Diisopropyl Malate (DIPM) and Diethyl

Tartrate (DET) as chiral inducers in asymmetric synthesis. While both are chiral pool esters

derived from hydroxy-dicarboxylic acids, their applications diverge significantly due to their

symmetry properties (

vs.

).

Diethyl Tartrate (DET): The industry standard for oxidative catalysis (e.g., Sharpless

Epoxidation). Its

symmetry allows it to form rigid, bridging dimeric complexes with transition metals (Ti, Zn),
creating a highly defined chiral pocket.

Diisopropyl Malate (DIPM): The preferred auxiliary for enolate alkylation and nucleophilic

substitution. Its
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symmetry and single hydroxyl group make it ideal for "Self-Regeneration of Stereocenters"
(Seebach’s method) and Dynamic Kinetic Resolutions (DKR), where it acts as a chelating
directing group rather than a bridging ligand.

Structural & Mechanistic Foundations
The Symmetry Factor ( vs. )
The fundamental difference in performance stems from molecular symmetry.

Feature Diethyl Tartrate (DET) Diisopropyl Malate (DIPM)

Structure 2,3-Dihydroxysuccinate 2-Hydroxysuccinate

Symmetry Symmetric Asymmetric

Chiral Centers

Two (

or

)

One (

or

)

Hydroxyls Vicinal Diol (1,2-diol motif)
Single

-Hydroxy

Coordination
Bridging Ligand (binds 2

metals)

Chelating Ligand (binds 1

metal)

Primary Mode Metal-Templated Catalysis
Chiral Auxiliary / Directing

Group

Mechanism of Induction[1]
DET (The Bridging Architect): In the presence of Ti(IV), DET forms a dimeric complex

. The two chiral centers and two hydroxyl groups "lock" the titanium atoms into a rigid
scaffold. This rigidity is essential for transferring chirality to prochiral olefins (e.g., Sharpless
Epoxidation).

DIPM (The Chelating Director): DIPM lacks the second hydroxyl group required to form the

stable Sharpless-type dimer. Instead, it functions best by chelating a single metal center (Li,
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Na, or Cu) via its hydroxyl oxygen and the adjacent ester carbonyl. This creates a rigid 5-

membered transition state that blocks one face of the molecule, forcing incoming

electrophiles to attack from the opposite side.

Comparative Performance Analysis
Case Study A: Oxidative Catalysis (Sharpless
Epoxidation)
Winner:Diethyl Tartrate (DET)

The Sharpless Asymmetric Epoxidation (SAE) relies on the formation of a

-symmetric dimer.

DET Performance: Yields >90% enantiomeric excess (ee) for a wide range of allylic alcohols.

The "matched" ligand creates a perfect chiral pocket.

DIPM Performance: Poor. Lacking the second hydroxyl, DIPM cannot bridge the titanium

centers effectively. It forms monomeric or ill-defined aggregates, leading to low reaction rates

and negligible enantioselectivity (<10% ee).

Case Study B: Enolate Alkylation (Seebach’s Method)
Winner:Diisopropyl Malate (DIPM)

When synthesizing chiral

-branched carboxylic acids, DIPM is superior. Using the principle of Self-Regeneration of
Stereocenters, DIPM is converted into a dioxanone.

DIPM Advantage: The single stereocenter directs the incoming electrophile anti to the bulky

substituent (e.g., t-butyl) on the acetal ring. The lack of a second hydroxyl group simplifies

the protection/deprotection strategy and avoids competing chelation sites.

DET Disadvantage: While tartrates can form similar dioxolanes, the second ester/hydroxyl

group increases steric congestion and requires orthogonal protection, adding unnecessary

synthetic steps for simple
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-alkylations.

Case Study C: Dynamic Kinetic Resolution (DKR)
Winner:Diisopropyl Malate (DIPM)

DIPM is highly effective in the nucleophilic substitution of

-bromo esters.

Mechanism: DIPM induces the crystallization-induced dynamic resolution of

-halo esters. The bulky isopropyl groups of DIPM (compared to diethyl) enhance the
stereodifferentiation during the substitution event.

Data: Reaction of DIPM-derived

-bromo esters with amines typically yields chiral amino acid derivatives with 85–99%
diastereomeric ratio (dr).

Decision Logic & Visualization
Selection Flowchart
Use the following logic to select the appropriate reagent for your synthesis.
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Select Chiral Inducer

Reaction Type?

Oxidation / Lewis Acid Catalysis
(e.g., Epoxidation, Diels-Alder)

Alkylation / Nucleophilic Subst.
(e.g., Enolate chem, DKR)

Diethyl Tartrate (DET)
(Use for Ti-Catalyzed processes)

Requires C2 Symmetry

Diisopropyl Malate (DIPM)
(Use for Chiral Auxiliaries)

Requires Chelation/Sterics

Chiral Epoxides / Diols

High ee (>90%)

Alpha-Hydroxy Acids / Amino Acids

High dr (>95%)

Click to download full resolution via product page

Caption: Decision tree for selecting between DET and DIPM based on reaction mechanism

requirements.

Mechanistic Diagram: Seebach Alkylation (DIPM)
The following diagram illustrates the transition state for the alkylation of a DIPM-derived

dioxanone, highlighting the facial selectivity.
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Li-Enolate Transition State

Li+

O (Enolate)

O (Acetal)

C-alpha

t-Bu (Steric Shield)Anti-position

Electrophile (E+)

Blocks Top Face

Attacks Open Face

Click to download full resolution via product page

Caption: Stereoselective alkylation of DIPM-derived dioxanone. The bulky group directs

electrophilic attack.

Experimental Protocols
Protocol A: Sharpless Epoxidation using (+)-DET
Standard procedure for the enantioselective epoxidation of allylic alcohols.

Catalyst Formation: In a flame-dried flask under Ar, charge dry DCM (10 volumes) and 4Å

molecular sieves (activated). Cool to -20°C.

Addition: Add Titanium(IV) isopropoxide (1.0 equiv) and (+)-Diethyl Tartrate (1.2 equiv). Stir

for 20 min to form the active dimer.

Oxidant: Add tert-butyl hydroperoxide (TBHP, 2.0 equiv, 5.5M in decane) dropwise. Stir 30

min.

Substrate: Add the allylic alcohol (1.0 equiv) dropwise over 20 min.

Reaction: Maintain at -20°C for 4-18 hours (monitor by TLC).

Quench: Quench with aqueous tartaric acid/FeSO4 solution. Stir vigorously until phases

separate.

Result: Expect >90% yield and >94% ee.
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Protocol B: Stereoselective Alkylation using (-)-DIPM
Procedure for "Self-Regeneration of Stereocenters" using malic acid derivatives.

Dioxanone Synthesis: Condense (-)-Diisopropyl Malate with pivalaldehyde (1.1 equiv) and

catalytic p-TsOH in pentane (Dean-Stark) to form the cis-dioxanone.

Enolization: Dissolve the dioxanone (1.0 equiv) in dry THF at -78°C. Add LiHMDS (1.1 equiv)

dropwise. Stir for 45 min to generate the Li-enolate.

Alkylation: Add the electrophile (e.g., MeI, BnBr, 1.2 equiv) slowly.

Warming: Allow to warm to -20°C over 2 hours.

Quench: Pour into saturated NH4Cl. Extract with ether.

Hydrolysis: Treat the alkylated product with mild acid (MeOH/HCl) to recover the

-alkylated malate derivative.

Result: Expect >80% yield and >95:5 dr.

Data Summary Table
Property / Metric Diethyl Tartrate (DET) Diisopropyl Malate (DIPM)

CAS Number 87-91-2 (L-form) 83541-68-8 (L-form)

Molecular Weight 206.19 g/mol 218.25 g/mol

Boiling Point 280°C 237°C

Sharpless Epoxidation (ee) 90 - 98% (Excellent) < 10% (Poor)

Enolate Alkylation (dr) ~80:20 (Good) > 95:5 (Excellent)

Cost (Research Grade) Low ($)
Medium (

)

Steric Bulk Moderate (Ethyl) High (Isopropyl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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